molecular formula C11H14N4O2 B8412047 1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole

1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole

Cat. No.: B8412047
M. Wt: 234.25 g/mol
InChI Key: YHIXIWLTPGDWDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N4O2

Molecular Weight

234.25 g/mol

IUPAC Name

4-(2,5-dimethoxyphenyl)imidazole-1,2-diamine

InChI

InChI=1S/C11H14N4O2/c1-16-7-3-4-10(17-2)8(5-7)9-6-15(13)11(12)14-9/h3-6H,13H2,1-2H3,(H2,12,14)

InChI Key

YHIXIWLTPGDWDK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OC)C2=CN(C(=N2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 26.1 g of 2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole and 16.2 ml of hydrazine hydrate in 80 ml of diethylene glycol is stirred at 170° C. for 6 hours. After cooling, 400 ml of water are added to the reaction mixture. The product that has separated out is filtered off with suction, washed with water and recrystallized from 150 ml of ethanol. In that manner there is obtained the title compound, m.p. 159°-160° C., 1H-NMR (DMSO): δ=7.47 (d, 1H); 7.07 (s, 1H); 6.87 (d, 1H); 6.63 (q, 1H); 5.52 (s, 2H); 5.34 (s, 2H); 3.79 (s, 3H); 3.69 (s, 3H).
Name
2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole
Quantity
26.1 g
Type
reactant
Reaction Step One
Quantity
16.2 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
400 mL
Type
reactant
Reaction Step Two

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